molecular formula C13H17Cl2NO4 B8278873 [3,5-Dichloro-4-(2-hydroxy-ethoxy)-phenyl]-carbamic acid tert-butyl ester

[3,5-Dichloro-4-(2-hydroxy-ethoxy)-phenyl]-carbamic acid tert-butyl ester

Cat. No.: B8278873
M. Wt: 322.18 g/mol
InChI Key: MFAFIOHHCVGMCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[3,5-Dichloro-4-(2-hydroxy-ethoxy)-phenyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H17Cl2NO4 and its molecular weight is 322.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17Cl2NO4

Molecular Weight

322.18 g/mol

IUPAC Name

tert-butyl N-[3,5-dichloro-4-(2-hydroxyethoxy)phenyl]carbamate

InChI

InChI=1S/C13H17Cl2NO4/c1-13(2,3)20-12(18)16-8-6-9(14)11(10(15)7-8)19-5-4-17/h6-7,17H,4-5H2,1-3H3,(H,16,18)

InChI Key

MFAFIOHHCVGMCD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=CC(=C(C(=C1)Cl)OCCO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (3,5-dichloro-4-hydroxy-phenyl)-carbamic acid tert-butyl ester (1.0 g) and potassium carbonate (0.55 g) in toluene (20 mL) is added ethylene carbonate (1.6 g) and the mixture is heated to reflux for 3 hours. To the cooled reaction mixture is added 2.5 M aqueous sodium hydroxide (50 mL), and the separated organic layer is then washed successively with water, then saturated aqueous sodium chloride, and then dried over anhydrous sodium sulfate. The solvent is then removed by evaporation under reduced pressure and the resulting residue is chromatographed over silica gel (30% ethyl acetate in hexanes is used as the eluant) to provide the desired product as a white foam.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
0.55 g
Type
reactant
Reaction Step One
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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